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Compound of Interest

Compound Name: Panobinostat

Cat. No.: B1684620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Panobinostat (LBH589) is a potent pan-histone deacetylase (HDAC) inhibitor with significant

anti-neoplastic properties. Accurate and consistent preparation of Panobinostat stock

solutions is critical for reliable in vitro studies. This document provides detailed protocols for the

preparation, storage, and use of Panobinostat stock solutions in cell culture applications. It

includes key physicochemical data, step-by-step instructions, and safety precautions.

Physicochemical Properties of Panobinostat
A summary of the essential physicochemical properties of Panobinostat is presented in the

table below. This information is crucial for accurate stock solution preparation and experimental

design.
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Property Value Citations

Molecular Weight 349.43 g/mol [1][2][3][4]

Molecular Formula C₂₁H₂₃N₃O₂ [1][2][3][4]

Appearance
Off-white to light yellow

crystalline solid
[2][5][6]

Solubility

   DMSO
33 mg/mL to 247.5 mg/mL

(Sonication may be required)
[1][5][6][7]

   DMF ~50 mg/mL [5][6]

   Ethanol ~3.3 mg/mL [5][6]

   Water Insoluble to sparingly soluble [1][5][6]

Storage (Powder)
Store at -20°C for up to 3

years.
[1][2]

Storage (Stock Solution)

Aliquot and store at -80°C for

up to 1 year or -20°C for up to

6 months to avoid repeated

freeze-thaw cycles.

[2]

Mechanism of Action: HDAC Inhibition
Panobinostat is a broad-spectrum inhibitor of histone deacetylases (HDACs), targeting Class

I, II, and IV enzymes.[8][9][10] HDACs are responsible for removing acetyl groups from

histones, leading to chromatin condensation and transcriptional repression of certain genes,

including tumor suppressor genes.[10] By inhibiting HDACs, Panobinostat promotes histone

hyperacetylation, resulting in a more relaxed chromatin structure and the re-expression of

silenced genes.[10] This ultimately leads to cell cycle arrest, induction of apoptosis, and

inhibition of tumor growth.[11][12]
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Caption: Panobinostat inhibits HDACs, leading to histone hyperacetylation and tumor

suppressor gene expression.

Experimental Protocol: Preparation of Panobinostat
Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of Panobinostat in DMSO.

Materials:

Panobinostat powder (ensure high purity, ≥98%)[4][5]

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1684620?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684620?utm_src=pdf-body
https://www.benchchem.com/product/b1684620?utm_src=pdf-body
https://www.benchchem.com/product/b1684620?utm_src=pdf-body
https://www.benchchem.com/product/b1684620?utm_src=pdf-body
https://www.scbt.com/p/panobinostat-404950-80-7
https://cdn.caymanchem.com/cdn/insert/13280.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-weighing Preparations: Before handling Panobinostat, ensure you are wearing

appropriate PPE. Panobinostat is a hazardous substance and should be handled with care

in a well-ventilated area or a chemical fume hood.[13][14][15]

Weighing Panobinostat: Accurately weigh out 3.49 mg of Panobinostat powder using a

calibrated analytical balance and place it into a sterile conical tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the Panobinostat
powder. It is recommended to use fresh DMSO as it can absorb moisture, which may reduce

the solubility of Panobinostat.[1]

Dissolution: Tightly cap the tube and vortex thoroughly until the Panobinostat is completely

dissolved. If necessary, gentle warming or sonication can be used to aid dissolution.[7]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 10-50 µL) in sterile polypropylene tubes. This minimizes the number of freeze-thaw

cycles, which can degrade the compound.[2]

Long-term Storage: Store the aliquots at -80°C for long-term storage (up to one year).[2] For

short-term storage (up to one week), aliquots can be kept at 4°C.[7]

Preparation of Working Solutions:

For cell culture experiments, the concentrated stock solution needs to be diluted to the final

working concentration in the cell culture medium.

Thawing: Thaw a single aliquot of the Panobinostat stock solution at room temperature.

Dilution: Dilute the stock solution in fresh, pre-warmed cell culture medium to achieve the

desired final concentration. For example, to prepare a 10 µM working solution from a 10 mM

stock, you would perform a 1:1000 dilution (e.g., add 1 µL of 10 mM stock to 999 µL of

culture medium).

DMSO Concentration: It is critical to ensure that the final concentration of DMSO in the cell

culture medium does not exceed 0.1%, as higher concentrations can be toxic to cells.[7] A

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1684620?utm_src=pdf-body
https://www.benchchem.com/product/b1684620?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-10224/Panobinostat-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC467002500&countryCode=US&language=en
https://www.echemi.com/sds/panobinostat-pd180521124562.html
https://www.benchchem.com/product/b1684620?utm_src=pdf-body
https://www.benchchem.com/product/b1684620?utm_src=pdf-body
https://www.benchchem.com/product/b1684620?utm_src=pdf-body
https://www.benchchem.com/product/b1684620?utm_src=pdf-body
https://www.selleckchem.com/products/LBH-589.html
https://www.benchchem.com/product/b1684620?utm_src=pdf-body
https://www.targetmol.com/compound/panobinostat
https://www.medchemexpress.com/Panobinostat.html
https://www.medchemexpress.com/Panobinostat.html
https://www.targetmol.com/compound/panobinostat
https://www.benchchem.com/product/b1684620?utm_src=pdf-body
https://www.targetmol.com/compound/panobinostat
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


vehicle control (medium with the same final concentration of DMSO) should always be

included in experiments.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately.[1][6] Aqueous solutions of Panobinostat are not recommended

for storage for more than one day.[5][6]

Experimental Workflow
The following diagram illustrates the workflow for preparing Panobinostat stock and working

solutions for cell culture experiments.
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Caption: Workflow for preparing Panobinostat stock and working solutions for cell culture.
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Safety Precautions
Panobinostat is a potent cytotoxic agent and should be handled with appropriate safety

measures.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling Panobinostat powder and solutions.[13][14][15]

Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of the powder.[13] Avoid contact with skin and eyes.[13][14] In case

of contact, wash the affected area thoroughly with soap and water.[13][14]

Disposal: Dispose of all waste materials, including empty vials, pipette tips, and

contaminated gloves, in accordance with institutional and local regulations for hazardous

chemical waste.

Spills: In the event of a spill, contain the spill and clean the area using appropriate

procedures for hazardous materials. Prevent the compound from entering drains or

waterways.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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